Cas no 1358329-70-0 (methyl 4-{[(2-chlorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate)

• Product Name: methyl 4-{[(2-chlorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate
• CAS No: 1358329-70-0
• MF: C₂₁H₁₉ClN₂O₆
• MW: 430.838364839554
• CID: 5399436
• Update Time: 2025-06-08

methyl 4-{[(2-chlorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[2-[(2-chlorophenyl)amino]-2-oxoethoxy]-6,7-dimethoxy-2-quinolinecarboxylate
• methyl 4-{[(2-chlorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate

• Inchi： 1S/C21H19ClN2O6/c1-27-18-8-12-15(9-19(18)28-2)23-16(21(26)29-3)10-17(12)30-11-20(25)24-14-7-5-4-6-13(14)22/h4-10H,11H2,1-3H3,(H,24,25)
• InChI Key： DXYPNGLZDDZYKA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2)C(OCC(NC2=CC=CC=C2Cl)=O)=CC=1C(OC)=O

Experimental Properties

• Density: 1.362±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 629.3±55.0 °C(Predicted)
• pka: 11.48±0.70(Predicted)

Additional information on methyl 4-{[(2-chlorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate

Comprehensive Overview of Methyl 4-{[(2-Chlorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate (CAS No. 1358329-70-0)

Methyl 4-{[(2-chlorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate (CAS No. 1358329-70-0) is a synthetic quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique carbamate and quinoline backbone, has garnered attention for its structural complexity and diverse applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. Its multifunctional groups, including the chlorophenyl and dimethoxyquinoline moieties, contribute to its versatility in drug design.

The compound's CAS No. 1358329-70-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Recent studies highlight its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. Given the rising demand for targeted therapies, this molecule's ability to interact with ATP-binding sites makes it a candidate for further investigation. Additionally, its lipophilic properties and bioavailability are often discussed in forums focusing on drug delivery optimization.

From a synthetic perspective, methyl 4-{[(2-chlorophenyl)carbamoyl]methoxy}-6,7-dimethoxyquinoline-2-carboxylate exemplifies modern heterocyclic chemistry techniques. Its preparation typically involves esterification and carbamoylation steps, which are critical for achieving high purity. Analytical methods such as HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP). These aspects align with the growing emphasis on quality control in chemical synthesis, a recurring theme in industry publications.

Environmental and green chemistry considerations are also pertinent to this compound. Researchers are exploring solvent-free synthesis and catalytic methods to reduce waste generation during its production. Such approaches resonate with the broader push for sustainable chemistry, a trending topic in scientific communities. Furthermore, computational tools like molecular docking are being employed to predict its interactions with biological targets, bridging the gap between in silico and in vitro studies.

In summary, CAS No. 1358329-70-0 represents a compelling case study in the intersection of organic synthesis, pharmacology, and sustainability. Its structural features and functional groups offer ample opportunities for innovation, particularly in the development of next-generation therapeutics. As interest in precision medicine and green chemistry continues to grow, this compound is poised to remain a focal point in scientific discourse.